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Compound of Interest

Compound Name:
(S)-Tert-butyl 1-aminopropan-2-

ylcarbamate

Cat. No.: B139727 Get Quote

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and applications of (S)-tert-butyl 1-aminopropan-2-ylcarbamate. The information is intended

for researchers, scientists, and professionals in the field of drug development and organic

synthesis.

Chemical Identity and Core Properties
(S)-tert-butyl 1-aminopropan-2-ylcarbamate is a chiral building block commonly utilized in

organic and medicinal chemistry. The presence of a primary amine and a Boc-protected

secondary amine makes it a valuable intermediate for the synthesis of more complex

molecules, particularly peptidomimetics and other chiral compounds.

Table 1: Core Chemical Identifiers

Identifier Value

IUPAC Name (S)-tert-butyl 1-aminopropan-2-ylcarbamate[1]

CAS Number 146552-71-8[1]

Molecular Formula C₈H₁₈N₂O₂[1]

Molecular Weight 174.24 g/mol [1]

InChI Key JQXZBJAAOLPTKP-LURJTMIESA-N
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Table 2: Physicochemical and Computed Properties

Property Value

Physical Form Solid

Purity ≥95%

Storage Temperature Refrigerator

Topological Polar Surface Area (TPSA) 55.56 Å² (Value for a similar isomer)[2]

logP 1.20 (Value for a similar isomer)[2]

Hydrogen Bond Donors 1 (Value for a similar isomer)[2]

Hydrogen Bond Acceptors 3 (Value for a similar isomer)[2]

Rotatable Bonds 2 (Value for a similar isomer)[2]

Safety and Handling
Proper handling of (S)-tert-butyl 1-aminopropan-2-ylcarbamate is essential in a laboratory

setting. The compound is classified as hazardous, and appropriate personal protective

equipment (PPE) should be used.

Table 3: GHS Hazard Information
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Category Code Description

Signal Word - Warning

Hazard Statements H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Precautionary Statements P261

Avoid breathing

dust/fumes/gas/mist/vapors/spr

ay

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing

Storage and Handling Recommendations:

Storage: Store in a tightly-closed container in a cool, dry, and well-ventilated area, such as a

refrigerator.[3]

Handling: Use only with adequate ventilation or under a chemical fume hood.[3][4] Avoid

contact with skin, eyes, and clothing.[3] Wash hands thoroughly after handling.[3] Wear

protective gloves, clothing, and eye/face protection.[3]

Role in Organic Synthesis
(S)-tert-butyl 1-aminopropan-2-ylcarbamate is primarily used as a chiral intermediate. The

tert-butoxycarbonyl (Boc) group serves as a robust protecting group for the amine, which is

stable under a variety of reaction conditions but can be easily removed with mild acids. This

allows for selective reaction at the free primary amine, making it a versatile tool for constructing

nitrogen-containing molecules.

Its applications include:
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Peptide Synthesis: Used as a non-natural amino acid derivative to build complex peptides

and peptidomimetics.[5]

Chiral Building Block: Serves as a foundational structure for the synthesis of enantiomerically

pure pharmaceuticals and other complex organic molecules.[5]

General Synthetic Workflow

(S)-Tert-butyl
1-aminopropan-2-ylcarbamate

Reaction Mixture

Electrophilic Partner
(e.g., Acyl Chloride, Aldehyde)
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(e.g., DCM, Acetonitrile)

Base (optional)
(e.g., Triethylamine)

Aqueous Workup
& Extraction

Stirring/Heating Purification
(e.g., Column Chromatography)

Desired Product

Click to download full resolution via product page

Caption: General workflow for using the title compound in a coupling reaction.

Experimental Protocols
While a specific protocol for the synthesis of (S)-tert-butyl 1-aminopropan-2-ylcarbamate is

not detailed in the provided results, a representative experimental protocol for its use in a

coupling reaction can be described based on common organic chemistry methods.

Protocol: Amide Coupling Reaction

This protocol outlines a general procedure for the acylation of the primary amine of (S)-tert-
butyl 1-aminopropan-2-ylcarbamate.
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Reaction Setup:

To a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add (S)-tert-
butyl 1-aminopropan-2-ylcarbamate (1.0 molar equivalent).

Dissolve the starting material in a suitable anhydrous solvent (e.g., dichloromethane or

acetonitrile) to a concentration of approximately 0.1-0.5 M.

If the reaction requires a non-nucleophilic base to scavenge acid, add triethylamine (1.1-

1.5 molar equivalents).

Cool the resulting mixture in an ice bath (0 °C).

Reagent Addition:

Slowly add the desired acylating agent (e.g., an acyl chloride or anhydride, 1.0-1.1 molar

equivalents) dropwise to the stirred solution.

Reaction Monitoring:

Allow the reaction to warm to room temperature and stir for a period of 2-16 hours.

Monitor the reaction progress using an appropriate technique, such as Thin Layer

Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Workup and Isolation:

Upon completion, quench the reaction by adding water or a saturated aqueous solution of

sodium bicarbonate.

Transfer the mixture to a separatory funnel and extract the aqueous layer with an organic

solvent (e.g., ethyl acetate or dichloromethane).

Combine the organic layers, wash with brine, dry over an anhydrous drying agent (e.g.,

Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

Purification:
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Purify the resulting crude product by flash column chromatography on silica gel using an

appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure

acylated product.

Dissolve Reagents
in Anhydrous Solvent

Cool to 0°C &
Add Acylating Agent

Stir at Room Temperature
(2-16h)

Monitor by TLC/LC-MS

Check Progress Incomplete

Quench Reaction &
Perform Aqueous Extraction

Complete

Dry, Concentrate &
Purify via Chromatography

Characterize Pure Product

Click to download full resolution via product page

Caption: Step-by-step workflow for a typical amide coupling experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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